Cas no 34601-40-6 (Benzaldehyde,2-(dimethylamino)-5-nitro-)

• Product Name: Benzaldehyde,2-(dimethylamino)-5-nitro-
• CAS No: 34601-40-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD04085744
• CID: 294995
• PubChem ID: 4255461
• Update Time: 2025-06-11

Benzaldehyde,2-(dimethylamino)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(dimethylamino)-5-nitro-
• 2-(DIMETHYLAMINO)-5-NITROBENZALDEHYDE
• 2-(diMethylaMino)-5-nitrobenzenecarbaldehyde
• 2-(3-METHYLPHENYL)MALONDIALDEHYDE
• 2-Dimethylamino-5-nitrobenzaldehyd
• 2-dimethylamino-5-nitrobenzaldehyde
• KB-0723
• Z57727225
• DTXSID50401285
• 34601-40-6
• MFCD04085744
• J-506391
• AKOS000416229
• FT-0681152
• EN300-725703
• CS-0259181
• STL419290

• MDL： MFCD04085744
• Inchi： 1S/C9H10N2O3/c1-10(2)9-4-3-8(11(13)14)5-7(9)6-12/h3-6H,1-2H3
• InChI Key： NBISLQQKJKDSRO-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C=CC=1N(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.286
• Melting Point: 103-105°C
• Boiling Point: 343.5°Cat760mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.632
• PSA: 66.13000
• LogP: 1.99650

Benzaldehyde,2-(dimethylamino)-5-nitro- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on Benzaldehyde,2-(dimethylamino)-5-nitro-

Comprehensive Analysis of Benzaldehyde,2-(dimethylamino)-5-nitro- (CAS No. 34601-40-6)

Benzaldehyde,2-(dimethylamino)-5-nitro- (CAS No. 34601-40-6) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This compound, often referred to by its systematic name, belongs to the class of nitro-substituted benzaldehydes, which are pivotal intermediates in synthetic chemistry. Its molecular structure combines a benzaldehyde core with a dimethylamino group and a nitro substituent, making it a versatile building block for pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for nitro-aromatic compounds like Benzaldehyde,2-(dimethylamino)-5-nitro- has surged due to their role in developing photoactive materials and organic electronics. Researchers are particularly interested in its potential for light-sensitive applications, such as photocatalysts and sensors, aligning with the global push toward sustainable technologies. The compound's electron-withdrawing nitro group and electron-donating dimethylamino moiety create a push-pull effect, enhancing its utility in nonlinear optics (NLO) and dye-sensitized solar cells (DSSCs).

From a synthetic perspective, Benzaldehyde,2-(dimethylamino)-5-nitro- is often synthesized via nitration reactions or Vilsmeier-Haack formylation, followed by selective functionalization. Its purity and stability are critical for high-yield reactions, prompting advancements in chromatographic purification and crystallization techniques. Analytical methods like HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, ensuring compliance with industry standards.

The compound's relevance extends to the pharmaceutical sector, where it serves as a precursor for antimicrobial agents and central nervous system (CNS) drugs. Its nitro group can be reduced to an amine, enabling further derivatization into bioactive molecules. This adaptability has sparked interest in combinatorial chemistry and high-throughput screening, addressing modern drug discovery challenges.

Environmental and safety considerations are paramount when handling Benzaldehyde,2-(dimethylamino)-5-nitro-. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ventilation systems—are recommended. Its biodegradability and eco-toxicity profile are under ongoing study, reflecting the industry's focus on green chemistry principles.

In summary, Benzaldehyde,2-(dimethylamino)-5-nitro- (CAS No. 34601-40-6) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from optoelectronics to medicinal chemistry—underscore its value in addressing contemporary scientific and industrial needs. As research progresses, this compound is poised to play an even greater role in emerging technologies.